Cas no 1428363-82-9 (1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one
• CAS No: 1428363-82-9
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 6192677
• PubChem ID: 71784475
• Update Time: 2025-07-17

1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one
• F6064-8325
• VU0531374-1
• AKOS024531284
• 1-{3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-2,2-diphenylethan-1-one
• 1-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-2,2-diphenylethanone
• 1428363-82-9
• 1-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-2,2-diphenylethanone
• CHEMBL5017974

• Inchi： 1S/C23H19N3O3/c27-23(20(16-8-3-1-4-9-16)17-10-5-2-6-11-17)26-14-18(15-26)22-24-21(25-29-22)19-12-7-13-28-19/h1-13,18,20H,14-15H2
• InChI Key： FIBDLGWHNNCGES-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C(C3C=CC=CC=3)C3C=CC=CC=3)=O)C2)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 385.14264148g/mol
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one

Comprehensive Analysis of 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 1428363-82-9): Structure, Applications, and Research Insights

The compound 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 1428363-82-9) is a highly specialized organic molecule featuring a unique combination of furan, oxadiazole, and azetidine moieties. Its structural complexity and functional diversity make it a subject of significant interest in pharmaceutical and materials science research. The presence of a 1,2,4-oxadiazole ring, known for its bioisosteric properties, enhances its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for heterocyclic compounds like 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its azetidine core, a four-membered nitrogen-containing ring that offers conformational rigidity, improving binding affinity to biological targets. This aligns with current trends in fragment-based drug design (FBDD), where small, rigid fragments are prioritized for lead optimization.

From a synthetic perspective, the incorporation of a furan-2-yl group introduces electron-rich aromaticity, which can influence the compound's reactivity and photophysical properties. This has sparked interest in applications beyond pharmaceuticals, such as organic electronics and fluorescent probes. The 2,2-diphenylethan-1-one moiety further contributes to steric bulk, potentially enhancing selectivity in molecular interactions.

In the context of AI-driven drug discovery, CAS No. 1428363-82-9 has been flagged in computational screenings for its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Its balanced lipophilicity, inferred from the diphenyl and oxadiazole groups, suggests favorable membrane permeability—a critical factor in central nervous system (CNS) drug development. These attributes resonate with frequent search queries like "oxadiazole derivatives for neurodegenerative diseases" and "azetidine-based kinase inhibitors."

Environmental and green chemistry considerations are also relevant. The compound's synthetic route may involve catalyzed cyclization or microwave-assisted synthesis, methods increasingly favored for reducing solvent waste. Such approaches align with the Principles of Green Chemistry, a topic gaining traction in academic and industrial forums.

Ongoing research explores the structure-activity relationship (SAR) of 1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-2,2-diphenylethan-1-one, particularly its potential as a protease inhibitor or G-protein-coupled receptor (GPCR) modulator. Preliminary data suggest that the oxadiazole ring may mimic peptide bonds, enabling interference with protein-protein interactions—a hotspot in cancer therapeutics.

In summary, CAS No. 1428363-82-9 represents a multifaceted compound bridging medicinal chemistry, materials science, and computational biology. Its structural motifs address contemporary challenges in drug selectivity and sustainable synthesis, making it a compelling candidate for further investigation. As the scientific community pivots toward precision medicine and AI-augmented research, compounds like this will undoubtedly play a pivotal role.